Cas no 51089-62-4 (4-Methyl-3-phenylisoquinoline)

• Product Name: 4-Methyl-3-phenylisoquinoline
• CAS No: 51089-62-4
• MF: C₁₆H₁₃N
• MW: 219.281123876572
• CID: 1033757
• PubChem ID: 10976961
• Update Time: 2025-04-20

4-Methyl-3-phenylisoquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-3-phenylisoquinoline
• 51089-62-4
• DA-05343
• SCHEMBL12145842
• DTXSID80450488
• J-515745

• Inchi： 1S/C16H13N/c1-12-15-10-6-5-9-14(15)11-17-16(12)13-7-3-2-4-8-13/h2-11H,1H3
• InChI Key： UYVLSDYYHRCGFH-UHFFFAOYSA-N
• SMILES： N1C=C2C=CC=CC2=C(C)C=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 219.104799419g/mol
• Monoisotopic Mass: 219.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines